Cas no 2229143-47-7 (1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile)

1-(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile is a brominated benzodioxin derivative featuring a cyclopropane-carbonitrile moiety. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, which combines a rigid benzodioxin core with a reactive nitrile-functionalized cyclopropane ring. The presence of the bromine substituent enhances its utility as a versatile intermediate for further functionalization via cross-coupling reactions. Its well-defined molecular architecture makes it suitable for applications in drug discovery and material science, particularly in the development of bioactive molecules or advanced polymers. The compound's stability and synthetic accessibility further contribute to its value in research and industrial settings.
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile structure
2229143-47-7 structure
Product Name:1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
CAS No:2229143-47-7
MF:C12H10BrNO2
MW:280.117302417755
CID:6410518
PubChem ID:165643918
Update Time:2025-10-28

1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
    • EN300-1918126
    • 2229143-47-7
    • Inchi: 1S/C12H10BrNO2/c13-9-5-8(12(7-14)1-2-12)6-10-11(9)16-4-3-15-10/h5-6H,1-4H2
    • InChI Key: AXZGUAZNEXWMHW-UHFFFAOYSA-N
    • SMILES: BrC1C2=C(C=C(C=1)C1(C#N)CC1)OCCO2

Computed Properties

  • Exact Mass: 278.98949g/mol
  • Monoisotopic Mass: 278.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 42.2Ų

1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1918126-0.05g
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
2229143-47-7
0.05g
$972.0 2023-09-17
Enamine
EN300-1918126-0.1g
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
2229143-47-7
0.1g
$1019.0 2023-09-17
Enamine
EN300-1918126-0.25g
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
2229143-47-7
0.25g
$1065.0 2023-09-17
Enamine
EN300-1918126-0.5g
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
2229143-47-7
0.5g
$1111.0 2023-09-17
Enamine
EN300-1918126-1.0g
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
2229143-47-7
1g
$1157.0 2023-06-02
Enamine
EN300-1918126-2.5g
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
2229143-47-7
2.5g
$2268.0 2023-09-17
Enamine
EN300-1918126-5.0g
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
2229143-47-7
5g
$3355.0 2023-06-02
Enamine
EN300-1918126-10.0g
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
2229143-47-7
10g
$4974.0 2023-06-02
Enamine
EN300-1918126-1g
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
2229143-47-7
1g
$1157.0 2023-09-17
Enamine
EN300-1918126-5g
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
2229143-47-7
5g
$3355.0 2023-09-17

Additional information on 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile (CAS No. 2229143-47-7)

The compound 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile (CAS No. 2229143-47-7) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and a benzodioxin moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in the development of novel central nervous system (CNS) agents and enzyme inhibitors.

In recent years, the demand for heterocyclic compounds like 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile has surged due to their versatility in medicinal chemistry. The presence of a bromo substituent at the 8-position of the benzodioxin ring enhances its reactivity, enabling further functionalization. This characteristic aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are used to build larger, more complex drug candidates. The carbonitrile group also offers a handle for additional chemical modifications, making it a versatile building block.

The synthesis of CAS No. 2229143-47-7 typically involves multi-step organic reactions, including cyclopropanation and aromatic substitution. Its purity and stability are critical for researchers, as impurities can significantly impact downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound. These methods ensure that the material meets the stringent requirements of pharmaceutical-grade intermediates.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile?" Preliminary studies suggest its utility in targeting G-protein-coupled receptors (GPCRs), which are implicated in numerous diseases. Additionally, its benzodioxin core is structurally similar to compounds used in neuroprotective therapies, sparking interest in its potential for treating neurodegenerative disorders like Alzheimer's and Parkinson's disease.

Another hot topic in the scientific community is the green synthesis of such compounds. Researchers are exploring eco-friendly methods to produce 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile with minimal environmental impact. This aligns with the growing emphasis on sustainable chemistry and the reduction of hazardous waste in industrial processes. Catalytic methods and microwave-assisted synthesis are among the innovative approaches being investigated.

From a commercial perspective, CAS No. 2229143-47-7 is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the scale of production and the level of purity required. Researchers are advised to verify the certificate of analysis (CoA) before procurement to ensure consistency in experimental results.

In summary, 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile represents a promising scaffold in modern chemistry. Its structural features and reactivity profile make it a valuable tool for drug discovery and material science. As research continues to uncover its full potential, this compound is likely to remain a focal point in the development of next-generation therapeutics and agrochemicals.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.